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Compound of Interest

Compound Name: 4-Fluoro-3,5-dimethylaniline

Cat. No.: B133924

An In-depth Technical Guide to 4-Fluoro-3,5-dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and analytical methodologies related to 4-Fluoro-3,5-
dimethylaniline. This information is intended to support research and development activities in
medicinal chemistry, agrochemical synthesis, and materials science.

Molecular Structure and Properties

4-Fluoro-3,5-dimethylaniline is an aromatic amine characterized by a fluorine atom at the 4-
position and two methyl groups at the 3- and 5-positions of the aniline ring.

Molecular Structure Diagram:

Caption: Molecular structure of 4-Fluoro-3,5-dimethylaniline.

Physicochemical Data

The following table summarizes the key quantitative data for 4-Fluoro-3,5-dimethylaniline.
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Property Value Reference(s)
IUPAC Name 4-fluoro-3,5-dimethylaniline [1]

CAS Number 1840-27-3 [11121[31[4]
Molecular Formula CsH1oFN [11[2][4]5]
Molecular Weight 139.17 g/mol [21[31[41[5]
Physical State Liquid or Solid [1]

Boiling Point 127°-130° C at 40 mm Hg [1]

Density 1.083 + 0.06 g/cm? (Predicted) [6]

Canonical SMILES CC1=CC(N)=CC(C)=C1F [1]
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Experimental Protocols
Synthesis of 4-Fluoro-3,5-dimethylaniline

A documented method for the synthesis of 4-Fluoro-3,5-dimethylaniline involves the reaction
of 3,5-dimethylphenylazide with hydrogen fluoride.[1]

Experimental Workflow:
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Caption: Workflow for the synthesis of 4-Fluoro-3,5-dimethylaniline.
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Detailed Methodology:

A solution of 3,5-dimethylphenylazide in hexane is placed in a suitable pressure reactor (e.g.,
a rocker bomb).[1]

Hydrogen fluoride is added to the reactor.[1]
The reaction mixture is agitated at room temperature for 10 hours.[1]

After the reaction, the mixture is cooled, vented, and poured out. The reactor is rinsed with
water and dichloromethane.[1]

The combined organic and aqueous phases are concentrated under a stream of nitrogen.[1]

The resulting residue is combined with the aqueous rinse, cooled to 0°C, and made alkaline
with potassium hydroxide pellets.[1]

The aqueous layer is extracted three times with dichloromethane.[1]
The combined organic extracts are dried over magnesium sulfate.[1]

The solvent is removed under reduced pressure to yield the crude product as a brown-red
oil.[1]

The crude product is purified by vacuum distillation (boiling point 127°-130° C at 40 mm Hg)
to yield 4-Fluoro-3,5-dimethylaniline as a colorless oil.[1]

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are crucial for the

structural confirmation of 4-Fluoro-3,5-dimethylaniline. While specific spectral data can be

found in various databases, a typical *H NMR spectrum in CDClIs would show signals

corresponding to the aromatic protons, the amine protons, and the methyl protons.[5] The

fluorine atom will cause characteristic splitting patterns in the signals of nearby protons and

carbons.

High-Performance Liquid Chromatography (HPLC): Purity analysis and quantification of 4-

Fluoro-3,5-dimethylaniline can be performed using reversed-phase HPLC with UV detection.
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A typical method would involve a C18 column with a mobile phase consisting of a buffered
agueous solution and an organic modifier like acetonitrile or methanol. The gradient and buffer
pH would be optimized to achieve good separation from any impurities.[3]

Applications in Research and Development

4-Fluoro-3,5-dimethylaniline serves as a valuable building block in the synthesis of more
complex molecules. Its applications are primarily in:

e Pharmaceuticals: The introduction of a fluorine atom can significantly alter the metabolic
stability, lipophilicity, and binding affinity of a drug candidate.[7] This makes fluorinated
anilines like this compound attractive starting materials in drug discovery programs.

e Agrochemicals: Similar to pharmaceuticals, the incorporation of fluorine can enhance the
efficacy and selectivity of herbicides and pesticides.[7]

e Materials Science: It can be used in the synthesis of specialty polymers and other functional
materials.[7]

Safety and Handling

4-Fluoro-3,5-dimethylaniline is a chemical that should be handled with appropriate safety
precautions in a laboratory setting. It is important to consult the Safety Data Sheet (SDS)
before use. General safety measures include:

o Working in a well-ventilated fume hood.

e Wearing personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

¢ Avoiding inhalation, ingestion, and skin contact.

In case of exposure, follow the first-aid measures outlined in the SDS.[6][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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